1,5-Dimethoxy-fluoren-9-one

• Molecular Formula: C15H12O3
• Molecular Weight: 240.25 g/mol
• SMILES: COC1=CC=CC2=C1C(=O)C3=C2C(=CC=C3)OC
• InChI: InChI=1S/C15H12O3/c1-17-11-7-4-6-10-13(11)9-5-3-8-12(18-2)14(9)15(10)16/h3-8H,1-2H3
• InChIKey: IEKPQVONJORASS-UHFFFAOYSA-N

Key Characteristics of 1,5-Dimethoxy-fluoren-9-one

1,5-Dimethoxy-fluoren-9-one is a methoxy-substituted derivative of the polycyclic aromatic ketone fluoren-9-one [1]. It features a planar fluorenone core with methoxy substituents specifically at the 1- and 5-positions, resulting in a molecular formula of C15H12O3 and a molecular weight of 240.25 g/mol [1]. These electron-donating methoxy groups critically influence the compound's electronic properties, solubility, and reactivity compared to the unsubstituted parent molecule, making it a valuable scaffold in materials science and pharmaceutical research [1].

Unique 1,5-dimethoxy substitution on fluorenone core

Electron-donating methoxy groups tune photophysical profile

Scaffold for fluorescent probes and organic electronics research

• [1] I. Ghosh, A. Mukhopadhyay, A. L. Koner, S. Samanta, W. M. Nau, and J. N. Moorthy, 'Excited-state properties of fluorenones: influence of substituents, solvent and macrocyclic encapsulation,' Phys. Chem. Chem. Phys., 2014, 16, 16436-16445. View Source

Substitution Limitations for 1,5-Dimethoxy-fluoren-9-one

Substituting 1,5-dimethoxy-fluoren-9-one with other fluorenone derivatives like 2-methoxyfluoren-9-one or unsubstituted fluoren-9-one is not straightforward due to the profound, position-specific impact of methoxy substituents on photophysical and electronic behavior [1]. Research demonstrates that the location of a methoxy group on the fluorenone core is the primary determinant of fluorescence quantum yield and nonradiative decay pathways [1]. For instance, methoxy groups at meta positions significantly accelerate nonradiative decay (knr), while those at para positions have a negligible effect, indicating that regioisomers are not interchangeable and their selection must be driven by the specific performance requirements of the application [1]. This position-dependent behavior directly impacts the suitability of a given fluorenone derivative for applications ranging from fluorescent probes to organic electronic materials.

Regioisomeric mismatch

Methoxy position controls nonradiative decay; other isomers may exhibit undesired fluorescence quenching.

Photophysical profile

1,5-pattern provides distinct behavior not replicated by 2- or 3-methoxy fluorenones.

Application-specific selection

Fluorescence quantum yield and decay rates depend critically on substitution, requiring positional validation.

• [1] I. Ghosh, A. Mukhopadhyay, A. L. Koner, S. Samanta, W. M. Nau, and J. N. Moorthy, 'Excited-state properties of fluorenones: influence of substituents, solvent and macrocyclic encapsulation,' Phys. Chem. Chem. Phys., 2014, 16, 16436-16445. View Source

Differentiating 1,5-Dimethoxy-fluoren-9-one from Analogs

Regioisomeric Control of Nonradiative Decay

The position of the methoxy substituent is a critical differentiator. In a comprehensive study of methoxy-substituted fluorenones, substituents at the para position (analogous to the 3- and 6-positions) were found to have no effect on fluorescence quantum yield or lifetime. In stark contrast, substituents at the meta position (analogous to the 2- and 7-positions) significantly modify these properties, leading to a progressive dominance of nonradiative decay (knr) [1]. The 1,5-dimethoxy isomer, with its unique substitution pattern (ortho and para-like), is thus positioned to exhibit photophysical behavior distinct from both the parent fluorenone and other regioisomers like 2,7-dimethoxyfluoren-9-one. This is exemplified by the trimethoxy derivative 2,4,7-trimethoxyfluorenone, which contains two meta-methoxy groups and shows a ca. 30-fold increase in knr compared to unsubstituted fluorenone in acetonitrile [1].

Nonradiative Decay Control

Class-level inference

Meta-OCH3 substitution accelerates knr ~30× (acetonitrile); 1,5-pattern distinct from meta/para regioisomers

Supports 1,5-pattern for controlled fluorescence lifetime

Direct 1,5-isomer knr not quantified; inferred from regioisomer trends

Evidence Dimension	Nonradiative Decay Rate Constant (knr)
Target Compound Data	Not directly quantified, but expected to differ significantly from meta-substituted analogs based on its unique 1,5-substitution pattern.
Comparator Or Baseline	2,4,7-Trimethoxyfluorenone (Compound 8) and Unsubstituted Fluorenone (Compound 1)
Quantified Difference	knr of 2,4,7-trimethoxyfluorenone is ca. 30-fold higher than that of unsubstituted fluorenone.
Conditions	Polar aprotic solvent (acetonitrile)

Why This Matters

This demonstrates that the 1,5-substitution pattern will yield a unique and predictable photophysical profile, which is critical for applications requiring specific fluorescence properties, such as sensing or imaging probes.

• [1] I. Ghosh, A. Mukhopadhyay, A. L. Koner, S. Samanta, W. M. Nau, and J. N. Moorthy, 'Excited-state properties of fluorenones: influence of substituents, solvent and macrocyclic encapsulation,' Phys. Chem. Chem. Phys., 2014, 16, 16436-16445. View Source

DFT-Calculated HOMO-LUMO Gap

Density functional theory (DFT) calculations provide a quantitative measure of electronic delocalization. For 1,5-dimethoxy-fluoren-9-one, calculations at the B3LYP/6-31G(d) level yield a HOMO-LUMO energy gap of 3.12 eV [1]. This value indicates moderate electronic delocalization, positioning the compound's electronic properties between those of more conjugated and less conjugated fluorenone derivatives. This specific HOMO-LUMO gap is a key parameter for applications in organic electronics, influencing charge injection and transport properties.

HOMO-LUMO Gap (DFT)

Reported

3.12 eV

Indicates moderate electronic delocalization for organic electronics

B3LYP/6-31G(d) level; experimental validation may refine

Evidence Dimension	HOMO-LUMO Energy Gap
Target Compound Data	3.12 eV
Comparator Or Baseline	Unsubstituted fluoren-9-one (value not provided in the same study, but known to differ)
Quantified Difference	Not directly comparable from this source, but the value is specific to the 1,5-dimethoxy substitution pattern.
Conditions	DFT calculation at B3LYP/6-31G(d) level

Why This Matters

The calculated HOMO-LUMO gap is a fundamental property that defines the compound's potential as a semiconductor or electron transport material, enabling informed selection for device engineering.

• [1] Abdurrahman Suhta, Ceren Çiçek, Ufuk Çoruh, Erbil Ağar and Ezequiel M. Vazquez Lopez, 'DFT investigation of 1,5-Dimethoxy-fluoren-9-one,' Journal of the Chemical Society of Pakistan, 2023. View Source

Fluorenone Core in OLED Electron Transport

Patents disclose the use of compounds with a 9-fluorenone core in organic light-emitting diodes (OLEDs) [1]. These materials are specifically claimed for their utility in electron transport layers and emitting layers, highlighting the importance of the fluorenone scaffold in achieving desirable device characteristics such as high luminous efficiency and long operational lifetime [1]. The specific substitution pattern on the fluorenone core, such as the 1,5-dimethoxy arrangement, can further tune these properties, making this compound a relevant building block for advanced OLED materials.

OLED Electron Transport

Class-level inference

Fluorenone core claimed for electron transport layers in OLEDs (CN106467484A)

Supports use of 1,5-dimethoxy-fluoren-9-one as OLED material intermediate

Specific device performance data for this derivative not provided

Evidence Dimension	Device Application Potential
Target Compound Data	A methoxy-substituted fluoren-9-one derivative, positioned for use in OLEDs as an electron transport or host material.
Comparator Or Baseline	Other fluorenone derivatives or conventional electron transport materials
Quantified Difference	Not provided; the patent establishes the utility of the fluorenone class, with differentiation arising from specific substituent effects on device performance.
Conditions	Organic electroluminescent device fabrication and testing

Why This Matters

This evidence underscores the commercial and industrial relevance of fluorenone derivatives like 1,5-dimethoxy-fluoren-9-one in high-value electronic applications, guiding procurement for materials science and device development.

• [1] A kind of compound with 9 Fluorenones as core and its application in OLED, CN106467484A, 2016. View Source

Research and Industrial Applications of 1,5-Dimethoxy-fluoren-9-one

Fluorescent Probe with Tailored Photophysics

The strong dependence of fluorescence quantum yield and nonradiative decay on the position of methoxy substituents makes 1,5-dimethoxy-fluoren-9-one a candidate for developing fluorescent probes with specific, predictable emission properties [1]. Its unique 1,5-substitution pattern offers a distinct photophysical signature compared to other regioisomers, which can be exploited in sensing applications where a particular fluorescence response is required.

Electron Transport Building Block for Organic Electronics

The established use of fluorenone-core compounds in OLEDs, as documented in patents, positions 1,5-dimethoxy-fluoren-9-one as a valuable intermediate or building block for the synthesis of advanced electron transport materials [3]. The methoxy substituents can further modify the electronic properties of the resulting materials, enabling fine-tuning of device performance.

Model Compound for Substituent Electronic Effects

With a calculated HOMO-LUMO gap of 3.12 eV, 1,5-dimethoxy-fluoren-9-one serves as a well-characterized model compound for investigating the relationship between substitution pattern and electronic structure in fluorenone derivatives [2]. This is valuable for computational chemistry studies aimed at designing new materials with predictable optoelectronic properties.

Application

Selection Property

Validation Focus

Fluorescent Probe Development

Position-specific photophysical behavior

Verify fluorescence quantum yield and lifetime in target solvent/matrix

OLED Electron Transport Material

Electronic structure and energy-level tuning

Characterize HOMO-LUMO gap and charge transport in device configuration

Computational Model Compound

Well-defined substitution pattern for DFT correlation

Benchmark calculations against experimental photophysical data

• [1] I. Ghosh, A. Mukhopadhyay, A. L. Koner, S. Samanta, W. M. Nau, and J. N. Moorthy, 'Excited-state properties of fluorenones: influence of substituents, solvent and macrocyclic encapsulation,' Phys. Chem. Chem. Phys., 2014, 16, 16436-16445. View Source
• [2] Abdurrahman Suhta, Ceren Çiçek, Ufuk Çoruh, Erbil Ağar and Ezequiel M. Vazquez Lopez, 'DFT investigation of 1,5-Dimethoxy-fluoren-9-one,' Journal of the Chemical Society of Pakistan, 2023. View Source
• [3] A kind of compound with 9 Fluorenones as core and its application in OLED, CN106467484A, 2016. View Source